Cas no 1805031-07-5 (3-Bromo-2-fluoro-5-nitrobenzyl bromide)

• Product Name: 3-Bromo-2-fluoro-5-nitrobenzyl bromide
• CAS No: 1805031-07-5
• MF: C₇H₄Br₂FNO₂
• MW: 312.918563842773
• CID: 4974062
• Update Time: 2025-05-20

3-Bromo-2-fluoro-5-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-5-nitrobenzyl bromide

• Inchi： 1S/C7H4Br2FNO2/c8-3-4-1-5(11(12)13)2-6(9)7(4)10/h1-2H,3H2
• InChI Key： KUKIQQSGHRYVTJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(CBr)C=1F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8

Additional information on 3-Bromo-2-fluoro-5-nitrobenzyl bromide

3-Bromo-2-fluoro-5-nitrobenzyl bromide: A Comprehensive Overview

The compound 3-Bromo-2-fluoro-5-nitrobenzyl bromide (CAS No. 1805031-07-5) is a highly functionalized aromatic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique substitution pattern on the benzene ring, featuring a bromine atom at position 3, a fluorine atom at position 2, and a nitro group at position 5. The presence of these substituents imparts distinct electronic and steric properties, making it a valuable building block for various chemical transformations.

Recent advancements in synthetic chemistry have highlighted the versatility of 3-Bromo-2-fluoro-5-nitrobenzyl bromide as an intermediate in the construction of complex molecular architectures. For instance, researchers have employed this compound in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. The bromine atom at position 3 serves as an excellent leaving group, facilitating nucleophilic substitution reactions that can lead to the formation of diverse ring systems. Similarly, the nitro group at position 5 can be reduced to an amino group, enabling further functionalization and diversification of the molecule.

In addition to its role in organic synthesis, 3-Bromo-2-fluoro-5-nitrobenzyl bromide has been explored for its potential applications in materials science. The compound's electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent studies have demonstrated that derivatives of this compound can exhibit desirable charge transport properties, making them suitable for applications such as field-effect transistors and light-emitting diodes.

The synthesis of 3-Bromo-2-fluoro-5-nitrobenzyl bromide typically involves a multi-step process that combines electrophilic aromatic substitution with halogenation techniques. The introduction of the nitro group at position 5 is often achieved through nitration using mixed acid (HNO₃/H₂SO₄), while the fluorination at position 2 can be accomplished via nucleophilic aromatic substitution using appropriate fluorinating agents. The bromination at position 3 is typically carried out using N-bromosuccinimide (NBS) under radical conditions or through electrophilic substitution with Br₂ in the presence of a Lewis acid catalyst.

From a pharmacological perspective, 3-Bromo-2-fluoro-5-nitrobenzyl bromide has been investigated for its potential as an anti-cancer agent. Preclinical studies have shown that derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, potentially due to their ability to modulate key cellular signaling pathways. Furthermore, the compound's ability to undergo bioisosteric replacements makes it a promising candidate for drug optimization strategies aimed at improving pharmacokinetic properties such as solubility and bioavailability.

In conclusion, 3-Bromo-2-fluoro-5-nitrobenzyl bromide (CAS No. 1805031-07-5) stands out as a versatile and multifunctional compound with applications spanning organic synthesis, materials science, and pharmacology. Its unique substitution pattern and reactivity make it an invaluable tool for chemists seeking to construct complex molecules with tailored properties. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in advancing both scientific discovery and technological innovation.